Cas no 392241-05-3 (2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide)

• Product Name: 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide
• CAS No: 392241-05-3
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• CID: 5853721
• PubChem ID: 4370104
• Update Time: 2025-06-14

2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)pivalamide
• 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide
• Propanamide, 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• IFLab1_001282
• AB00667284-01
• HMS1415K06
• IDI1_009149
• F0326-0211
• 392241-05-3
• SR-01000005585
• SR-01000005585-1
• AKOS005412961

• Inchi： 1S/C14H17N3OS/c1-9-6-5-7-10(8-9)11-16-17-13(19-11)15-12(18)14(2,3)4/h5-8H,1-4H3,(H,15,17,18)
• InChI Key： GIDPVAXBEIYASK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(C)=C2)S1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.10923335g/mol
• Monoisotopic Mass: 275.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• pka: 9.45±0.50(Predicted)

Additional information on 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide

Comprehensive Analysis of 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide (CAS No. 392241-05-3)

In the realm of organic chemistry and pharmaceutical research, 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide (CAS No. 392241-05-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiadiazole core and propanamide side chain, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its bioactivity, which may contribute to the development of novel therapeutic agents.

The molecular structure of 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide features a 1,3,4-thiadiazole ring, a heterocyclic moiety known for its versatility in medicinal chemistry. This ring system is often associated with antimicrobial, anti-inflammatory, and anticancer properties, making it a hotspot for pharmacological studies. The presence of the 3-methylphenyl group further enhances the compound's potential for targeted drug design, as it may improve binding affinity to specific biological receptors.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide. Machine learning models are increasingly used to predict the bioavailability and toxicity of such molecules, accelerating the R&D process. This aligns with the growing demand for computational chemistry tools, which are frequently searched by professionals in the field.

Another area of interest is the compound's potential role in agrochemicals. The thiadiazole scaffold is known to exhibit herbicidal and fungicidal activities, prompting investigations into its use for crop protection. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound could be a candidate for further study.

From a synthetic chemistry perspective, 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide offers intriguing challenges and opportunities. Its synthesis typically involves multistep reactions, including condensation and cyclization steps, which are of interest to organic chemists seeking to optimize yields and purity. The compound's CAS No. 392241-05-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research.

In conclusion, 2,2-dimethyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide represents a fascinating subject for both academic research and industrial applications. Its structural complexity and functional diversity make it a valuable candidate for drug development, material innovation, and agrochemical advancements. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in the years to come.